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Compound of Interest

Compound Name: Ethanedioyl dibromide

Cat. No.: B108731 Get Quote

Technical Support Center: Ethanedioyl
Dibromide
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with ethanedioyl dibromide (also known as oxalyl

bromide). It includes troubleshooting guides and frequently asked questions to ensure safe and

effective handling during experiments.

Troubleshooting Guides & FAQs
This section addresses specific issues that users might encounter during their experiments with

ethanedioyl dibromide.

Experimental & Handling Issues

Question: My reaction involving ethanedioyl dibromide is producing unexpected side

products. What could be the cause?

Answer: Ethanedioyl dibromide is highly reactive, especially with water. Any moisture in

your reaction setup can lead to its decomposition and the formation of hydrogen bromide,

which can interfere with your reaction. Ensure all glassware is thoroughly dried and

reactions are conducted under an inert atmosphere (e.g., nitrogen or argon).[1][2]
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Question: I observe fumes when I open a container of ethanedioyl dibromide. Is this

normal and what should I do?

Answer: Yes, it is common to observe fumes. Ethanedioyl dibromide is a lachrymator,

meaning it irritates the eyes and causes tearing.[1] It also reacts with moisture in the air.

Always handle this chemical in a well-ventilated fume hood with appropriate personal

protective equipment (PPE), including chemical safety goggles, face shield, and gloves.[1]

[2]

Question: The ethanedioyl dibromide solution has turned a darker yellow/brown. Is it still

usable?

Answer: A change in color may indicate decomposition or contamination. It is

recommended to use a fresh stock of the reagent for sensitive reactions to ensure

reproducibility and avoid unwanted side reactions. Store ethanedioyl dibromide in a dry,

refrigerated, and tightly sealed container under a nitrogen atmosphere to prolong its shelf

life.[1][2]

Safety & Exposure Issues

Question: What should I do in case of accidental skin or eye contact with ethanedioyl
dibromide?

Answer: Immediately flush the affected area with copious amounts of water for at least 15

minutes. For eye contact, hold the eyelids open and continue rinsing.[1][2] Remove all

contaminated clothing. Seek immediate medical attention. It is crucial to have an eyewash

station and safety shower readily accessible where this chemical is handled.[2]

Question: What are the initial symptoms of inhalation exposure, and what is the proper

response?

Answer: Inhalation of ethanedioyl dibromide can cause severe respiratory tract irritation,

burns, and potentially toxic pneumonitis.[3][4] Symptoms may include a burning sensation,

coughing, wheezing, and shortness of breath. If inhalation occurs, immediately move the

individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical

attention.[1][2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.fishersci.be/store/msds?partNumber=10112291&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=10112291&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AC150895000&countryCode=US&language=en
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.fishersci.be/store/msds?partNumber=10112291&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AC150895000&countryCode=US&language=en
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.fishersci.be/store/msds?partNumber=10112291&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AC150895000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150895000&countryCode=US&language=en
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanedioyl-dibromide
https://haz-map.com/Agents/21408
https://www.fishersci.be/store/msds?partNumber=10112291&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AC150895000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Question: How should I properly dispose of waste containing ethanedioyl dibromide?

Answer: Dispose of ethanedioyl dibromide waste according to your institution's and local

regulations for hazardous chemical waste. Do not pour it down the drain.[1] It is water-

reactive and can produce toxic gas.[2] Collect it in a designated, properly labeled, and

sealed container.

Quantitative Data Summary
The following tables summarize key quantitative data for ethanedioyl dibromide.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₂Br₂O₂ [3]

Molecular Weight 215.83 g/mol [3]

Appearance Clear dark yellow liquid [4]

Melting Point -19°C [5]

Boiling Point 16-17 °C / 10 mmHg [6]

Density 1.517 g/mL at 25°C [5]

Refractive Index n20/D 1.522 [6]

Table 2: Hazard Classifications

Hazard Classification Source

Acute Toxicity, Inhalation Category 4 (Harmful if inhaled) [1][3]

Skin Corrosion/Irritation
Category 1B (Causes severe

skin burns)
[1][3]

Serious Eye Damage/Irritation
Category 1 (Causes serious

eye damage)
[1][3]
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Experimental Protocols
Protocol 1: General Handling and Dispensing

Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Gather all necessary PPE: chemical-resistant gloves (e.g., butyl rubber), a lab coat,

chemical safety goggles, and a face shield.

Have spill control materials (e.g., absorbent pads, neutralizer for acid gases) and

emergency contact information readily available.

Ensure an eyewash station and safety shower are accessible and unobstructed.

Procedure:

Before opening, allow the refrigerated container of ethanedioyl dibromide to equilibrate

to the ambient temperature inside the fume hood to prevent moisture condensation.

Work exclusively within the fume hood, keeping the sash at the lowest practical height.

Slowly open the container, being mindful of any pressure buildup.

Use a clean, dry syringe or cannula to transfer the required amount of the liquid.

Dispense the chemical directly into the reaction vessel, which should be under an inert

atmosphere if the reaction is moisture-sensitive.

Immediately and tightly reseal the ethanedioyl dibromide container.

Clean any residual chemical from the syringe or cannula using an appropriate quenching

procedure (e.g., slow addition to a basic solution) before cleaning.

Post-Handling:
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Properly dispose of all contaminated materials (e.g., pipette tips, gloves) in a designated

hazardous waste container.

Wipe down the work area in the fume hood.

Remove and properly store PPE.

Wash hands thoroughly with soap and water.

Protocol 2: Emergency Spill Response

Minor Spill (inside a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, dry material such as sand or

vermiculite. Do not use combustible materials like paper towels.

Carefully collect the absorbed material into a designated hazardous waste container.

Decontaminate the spill area with a suitable solution (consult your institution's safety

guidelines).

Ventilate the area.

Major Spill (outside a fume hood or a large volume):

Evacuate the immediate area and alert others.

If safe to do so, close the doors to the laboratory to contain the spill.

Activate the fire alarm if the spill is large or poses an immediate fire or inhalation hazard.

Contact your institution's emergency response team immediately and provide them with

the chemical name and spill location.

Do not attempt to clean up a major spill unless you are trained and equipped to do so.
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Visualizations
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Caption: A typical experimental workflow for handling ethanedioyl dibromide.
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Caption: Emergency response pathway for personnel exposure to ethanedioyl dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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